Cas no 1261501-69-2 (5-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde)

• Product Name: 5-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde
• CAS No: 1261501-69-2
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4791207
• Update Time: 2025-09-27

5-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde

• Inchi： 1S/C13H7ClF3NO2/c14-9-5-11(12(7-19)18-6-9)8-1-3-10(4-2-8)20-13(15,16)17/h1-7H
• InChI Key： ROGAEROVEXCPRF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=O)C(=C1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 5-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde

5-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde (CAS No. 1261501-69-2)

5-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde, also known by its CAS registry number CAS 1261501-69-2, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a picolinaldehyde scaffold substituted with a chlorine atom at the 5-position and a trifluoromethoxy group attached to a phenyl ring at the 3-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various research and industrial applications.

The synthesis of 5-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde typically involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impacts. These improvements have made the compound more accessible for large-scale production and application in diverse industries.

One of the most notable features of this compound is its high reactivity due to the electron-withdrawing trifluoromethoxy group. This group enhances the electrophilic character of the molecule, making it an excellent substrate for various nucleophilic attacks. In recent studies, researchers have exploited this property to develop novel bioactive compounds with potential applications in cancer therapy. For instance, derivatives of CAS 1261501-69-2 have shown promising results in inhibiting key enzymes involved in tumor progression, such as cyclin-dependent kinases (CDKs). These findings underscore the importance of this compound as a lead molecule in drug discovery.

In addition to its role in pharmaceutical research, 5-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde has found applications in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been extensively studied. Recent studies have demonstrated that certain derivatives exhibit enhanced bioavailability and reduced toxicity compared to traditional agrochemicals. These advancements are expected to contribute significantly to sustainable agriculture practices.

The electronic properties of this compound also make it an attractive candidate for materials science applications. For example, derivatives of CAS 1261501-69-2 have been used as building blocks for organic semiconductors and light-emitting diodes (LEDs). The trifluoromethoxy group plays a crucial role in modulating the electronic characteristics of these materials, enabling their use in advanced electronic devices.

In terms of environmental impact, researchers have been exploring green chemistry approaches to synthesize and utilize 5-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde. Biocatalytic methods and solvent-free reactions are being developed to minimize waste generation and reduce energy consumption during production. These efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing.

The global market for compounds like CAS 1261501-69-2 is growing rapidly due to increasing demand from pharmaceutical and agrochemical industries. According to recent market analyses, the demand for such specialized chemicals is expected to rise by over 8% annually over the next five years. This growth is driven by advancements in synthetic methodologies and expanding application areas.

In conclusion, 5-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde, with its unique structure and versatile properties, continues to be a focal point in chemical research and industrial applications. Its role as a key intermediate in drug discovery, agrochemical development, and materials science underscores its significance in modern chemistry. As research progresses, new applications and improved synthesis methods are likely to emerge, further solidifying its position as an essential compound in various industries.